Cas no 32899-41-5 (1-Palmitoyl-sn-glycerol)

1-Palmitoyl-sn-glycerol structure
1-Palmitoyl-sn-glycerol structure
Product Name:1-Palmitoyl-sn-glycerol
CAS No:32899-41-5
MF:C19H38O4
MW:330.502626895905
MDL:MFCD29056543
CID:306305
PubChem ID:57652626
Update Time:2025-04-19

1-Palmitoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid,(2S)-2,3-dihydroxypropyl ester
    • 1-Palmitoyl-sn-glycerol
    • (R)-1-monopalmitin
    • 1-Palmitoyl-sn-glyce
    • (2R)-2,3-dihydroxypropyl hexadecanoate
    • 3-monopalmitoyl-sn-glycerol
    • 3-Palmitoyl-sn-glycerol
    • (R)-Glycerol 1-palmitate
    • L-α-Palmitin
    • 0:0
    • MG(16:0/0:0/0:0)
    • J-018926
    • MG (16:0/0:0/0:0)
    • (S)-1-monopalmitin
    • 1-hexadecanoyl-sn-glycerol
    • Hexadecanoic acid, monoester with 1,2,3-propanetriol
    • A875487
    • Glycerol palmitate, pure
    • glycerol 1-monohexadecanoate
    • LMGL01010009
    • Glyceryl monopalmitate
    • MG(16:0/0:0)
    • BS-50280
    • CHEBI:75542
    • NS00087852
    • (2S)-2,3-dihydroxypropyl hexadecanoate
    • EINECS 247-887-2
    • E76383
    • MG 16:0
    • monopalmitin-1-glyceride
    • 6Y2XJ05B35
    • CS-0162642
    • MAG(16:0/0:0)
    • Glycerol palmitate
    • Q27105048
    • 1-Monohexadecanoylglycerol
    • L-alpha-Palmitin
    • DTXSID701313712
    • hexadecanoic acid, 2,3-bishydroxy propyl ester
    • UNII-6Y2XJ05B35
    • 1-palmitoyl-glycerol
    • AI3-03500
    • sn-1-palmitoylmonoglycerol
    • 32899-41-5
    • [(2S)-2,3-dihydroxypropyl] hexadecanoate
    • (2S)-1-O-palmitoylglycerol
    • SCHEMBL976646
    • sn-1-palmitoylmonoglyceride
    • (2S)-1-O-hexadecanoylglycerol
    • (S)-2,3-dihydroxypropyl n-hexadecanoate
    • Hexadecanoic acid, 2,3-dihydroxypropyl ester, (S)- (ZCI); Palmitin, 1-mono-, L- (8CI); (-)-a-Palmitin; 1-Glyceryl palmitate; 1-Palmitoyl-sn-glycerol; 1-Palmitoyl-sn-glycerol
    • QHZLMUACJMDIAE-SFHVURJKSA-N
    • 26657-96-5
    • MDL: MFCD29056543
    • Inchi: 1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3/t18-/m0/s1
    • InChI Key: QHZLMUACJMDIAE-SFHVURJKSA-N
    • SMILES: O(C[C@H](CO)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 330.27714
  • Monoisotopic Mass: 330.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 451.3±25.0 °C at 760 mmHg
  • Flash Point: 146.7±16.7 °C
  • PSA: 66.76
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

1-Palmitoyl-sn-glycerol Security Information

1-Palmitoyl-sn-glycerol Pricemore >>

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